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Compound of Interest

Compound Name: 3-Bromo-4-methylpyridine

Cat. No.: B015001

For researchers, scientists, and professionals in drug development, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the handling of 3-
Bromo-4-methylpyridine, a common building block in the synthesis of various pharmaceutical
compounds. Adherence to these procedural steps is critical for safe operational workflow and
responsible disposal.

Personal Protective Equipment (PPE) and
Engineering Controls

When working with 3-Bromo-4-methylpyridine, a multi-layered approach to personal
protection is necessary to minimize exposure risks. The following table summarizes the
required PPE and essential engineering controls.
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved
standards. A face shield may

also be necessary.[1]

Protects against splashes and
vapors that can cause serious
eye irritation.[2][3][4][5]

Skin Protection

Handle with impervious gloves
(e.g., nitrile rubber) that have
been inspected prior to use.
Wear fire/flame resistant and
impervious clothing.[1] A lab

coat is mandatory.

Prevents skin contact, as the
substance is toxic if it comes
into contact with the skin and
causes skin irritation.[2][3][4][5]

Respiratory Protection

Use a full-face respirator with a
type ABEK (EN14387)
respirator filter if exposure
limits are exceeded, or if
irritation is experienced.[6]
Work in a well-ventilated area,

preferably a fume hood.[1][3]
[7]

Protects against inhalation of
harmful vapors which may

cause respiratory irritation.[2]

[3]141(5]

Engineering Controls

Work in a well-ventilated place.
[1][3][7] Facilities should be
equipped with an eyewash

fountain and a safety shower.

[8]

Minimizes the concentration of
airborne contaminants and
provides immediate
decontamination facilities in

case of an emergency.

Chemical Properties and Hazard Information

A clear understanding of the chemical's properties and associated hazards is fundamental to its

safe handling.
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Property Value

CAS Number 3430-22-6[2][6][9]

Molecular Formula CeHeBrN[6]

Molecular Weight 172.02 g/mol [4][6]

Appearance Yellow Liquid[3]

Boiling Point 199-200 °CJ[6][9]

Density 1.549 g/mL at 25 °C[6][9]

Flash Point 79.4 °C (174.9 °F) - closed cup[6][9]

Hazard Classifications:

Causes skin irritation (H315)[4][5]

Causes serious eye irritation (H319)[4][5]

May cause respiratory irritation (H335)[4][5]

Combustible liquid

Procedural Workflow for Handling 3-Bromo-4-
methylpyridine

The following diagram outlines the standard operating procedure for handling 3-Bromo-4-
methylpyridine from initial preparation to final disposal, ensuring safety at each step.
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Workflow for Handling 3-Bromo-4-methylpyridine
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Handling Workflow Diagram

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Type First-Aid Measures

Move the person into fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[1]

[2]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water for at
least 15 minutes. Consult a doctor.[1][2][3][7]

Rinse cautiously with water for at least 15

minutes.[1][2][3][7] Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing.[2][3]

[7] Consult a physician.[1][2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1][2]

Evacuate personnel to safe areas.[2] Remove
all sources of ignition.[1][3][7] Contain spillage
) with non-combustible absorbent material (e.g.,
Accidental Release ) )
sand, earth) and place in a container for
disposal according to local regulations.[2] Do

not let the product enter drains.[2]

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining a safe laboratory environment.
Storage:

e Store in a cool, dry, and well-ventilated place.[2][3][7]

» Keep the container tightly closed.[2][3][7]

o Keep away from heat, sparks, open flames, and hot surfaces.[2][3][7] No smoking.[2][3][7]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.echemi.com/sds/3-bromo-2-methoxy-4-picoline-pd180727133943.html
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://www.echemi.com/sds/3-bromo-2-methoxy-4-picoline-pd180727133943.html
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.echemi.com/sds/3-bromo-2-methoxy-4-picoline-pd180727133943.html
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.echemi.com/sds/3-bromo-2-methoxy-4-picoline-pd180727133943.html
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://www.echemi.com/sds/3-bromo-2-methoxy-4-picoline-pd180727133943.html
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://www.echemi.com/sds/3-bromo-2-methoxy-4-picoline-pd180727133943.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Store locked up.[2][7]

Disposal:

» Dispose of contents and container to an approved waste disposal plant.[3][7]
» Do not mix with other waste.

» Handle uncleaned containers as you would the product itself.

o Offer surplus and non-recyclable solutions to a licensed disposal company.[2] Waste material
must be disposed of in accordance with the Directive on waste 2008/98/EC and other
national and local regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015001#personal-protective-equipment-for-handling-
3-bromo-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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